2-Methoxy-N-[(3S,4R)-4-(1-methylimidazol-2-yl)pyrrolidin-3-yl]acetamide;dihydrochloride

• IUPAC Name: 2-methoxy-N-[(3S,4R)-4-(1-methylimidazol-2-yl)pyrrolidin-3-yl]acetamide;dihydrochloride
• InChI: InChI=1S/C11H18N4O2.2ClH/c1-15-4-3-13-11(15)8-5-12-6-9(8)14-10(16)7-17-2;;/h3-4,8-9,12H,5-7H2,1-2H3,(H,14,16);2*1H/t8-,9-;;/m1../s1
• InChI Key: PJCJSEUQWPUQGN-UONRGADFSA-N
• Canonical SMILES: CN1C=CN=C1C2CNCC2NC(=O)COC.Cl.Cl
• Isomeric SMILES: CN1C=CN=C1[C@@H]2CNC[C@H]2NC(=O)COC.Cl.Cl
• Molecular Formula: C11H20Cl2N4O2
• Molecular Weight: 311.21 g/mol

Description

2-Methoxy-N-[(3S,4R)-4-(1-methylimidazol-2-yl)pyrrolidin-3-yl]acetamide;dihydrochloride is a useful research compound. Its molecular formula is C11H20Cl2N4O2 and its molecular weight is 311.21. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

• The compound has shown promise in cancer research. A study by Al-Sanea et al. (2020) explored similar compounds for anticancer properties. They tested various synthesized compounds on cancer cell lines, finding significant growth inhibition in certain cell lines, indicating potential utility in cancer treatment (Al-Sanea et al., 2020).

Melatonin Receptor Ligands

• El Kazzouli et al. (2011) investigated a class of compounds including imidazoles as melatonin receptor ligands. They evaluated the affinities of these compounds for binding on melatonin receptors, which could have implications for sleep disorders and circadian rhythm regulation (El Kazzouli et al., 2011).

Synthetic Chemistry

• The synthesis of various heterocyclic compounds incorporating similar chemical structures has been widely studied. Hocker and Giesecke (2003) provided insights into the synthesis of different imidazole derivatives, which are crucial in developing new pharmaceuticals and materials (Hocker & Giesecke, 2003).

Pharmacological Research

• Grimwood et al. (2011) explored a κ-opioid receptor antagonist with a chemical structure related to the queried compound. This research is significant in understanding pain management and developing new analgesics (Grimwood et al., 2011).

Antibacterial and Cytotoxic Activities

• Research by Sa̧czewski et al. (2008) on related compounds revealed their potential as antibacterial and cytotoxic agents. This research contributes to finding new treatments for infections and certain cancers (Sa̧czewski et al., 2008).

Synthesis of Antitumor Compounds

• The synthesis techniques for compounds like 2-Methoxy-N-[(3S,4R)-4-(1-methylimidazol-2-yl)pyrrolidin-3-yl]acetamide; dihydrochloride have been utilized in the development of antitumor compounds. The work of Bang-guo (2008) in synthesizing an antitumor compound CP724,714 demonstrates the relevance in oncology (Bang-guo, 2008).